![molecular formula C20H17F3N2O3 B255455 Ethyl 4-(2-hydroxy-5-methylanilino)-8-(trifluoromethyl)-3-quinolinecarboxylate](/img/structure/B255455.png)
Ethyl 4-(2-hydroxy-5-methylanilino)-8-(trifluoromethyl)-3-quinolinecarboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Ethyl 4-(2-hydroxy-5-methylanilino)-8-(trifluoromethyl)-3-quinolinecarboxylate, also known as EF24, is a synthetic compound that has gained attention in recent years due to its potential applications in scientific research. EF24 is a derivative of curcumin, a natural compound found in turmeric, and has been shown to possess a range of biochemical and physiological effects. In We will also discuss future directions for research on EF24.
Mechanism of Action
The mechanism of action of Ethyl 4-(2-hydroxy-5-methylanilino)-8-(trifluoromethyl)-3-quinolinecarboxylate is not fully understood, but it is believed to involve the inhibition of various signaling pathways within cells. This compound has been shown to inhibit the NF-κB pathway, which is involved in the regulation of inflammation and cell survival. It has also been shown to inhibit the Akt pathway, which is involved in the regulation of cell growth and survival.
Biochemical and Physiological Effects:
This compound has been shown to possess a range of biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit the production of pro-inflammatory cytokines, and inhibit the growth of cancer cells. It has also been shown to possess antioxidant properties, which may play a role in its anti-inflammatory effects.
Advantages and Limitations for Lab Experiments
One of the advantages of Ethyl 4-(2-hydroxy-5-methylanilino)-8-(trifluoromethyl)-3-quinolinecarboxylate for lab experiments is its specificity for cancer cells. This compound has been shown to induce apoptosis in cancer cells while leaving normal cells unharmed. This makes it a potential candidate for the development of new cancer therapies.
One of the limitations of this compound for lab experiments is its low yield from the synthesis method. The overall yield of this compound from the synthesis method described earlier is around 20%. This may limit its availability for use in lab experiments.
Future Directions
There are several future directions for research on Ethyl 4-(2-hydroxy-5-methylanilino)-8-(trifluoromethyl)-3-quinolinecarboxylate. One area of research is in the development of new cancer therapies. This compound has shown promise as a potential candidate for the development of new cancer therapies due to its specificity for cancer cells.
Another area of research is in the development of new anti-inflammatory drugs. This compound has been shown to possess anti-inflammatory properties, making it a potential candidate for the development of new anti-inflammatory drugs.
Finally, there is a need for further research into the mechanism of action of this compound. While its mechanism of action is not fully understood, further research may help to elucidate its potential applications in scientific research.
Synthesis Methods
Ethyl 4-(2-hydroxy-5-methylanilino)-8-(trifluoromethyl)-3-quinolinecarboxylate can be synthesized through a multistep process starting with the reaction of 2-methyl-5-nitroaniline with ethyl acetoacetate to form 2-methyl-5-nitrophenylacetoacetate. This intermediate is then reduced to 2-methyl-5-aminophenylacetoacetate, which is subsequently reacted with 3-trifluoromethyl-4-chloroaniline to form this compound. The overall yield of this compound from this synthesis method is around 20%.
Scientific Research Applications
Ethyl 4-(2-hydroxy-5-methylanilino)-8-(trifluoromethyl)-3-quinolinecarboxylate has been shown to possess a range of potential applications in scientific research. One of the most promising areas of research is in cancer treatment. This compound has been shown to induce apoptosis (programmed cell death) in cancer cells, while leaving normal cells unharmed. This makes it a potential candidate for the development of new cancer therapies.
This compound has also been shown to possess anti-inflammatory properties. It has been shown to inhibit the production of pro-inflammatory cytokines, which are molecules that play a role in the development of inflammatory diseases such as arthritis and asthma. This makes this compound a potential candidate for the development of new anti-inflammatory drugs.
properties
Molecular Formula |
C20H17F3N2O3 |
---|---|
Molecular Weight |
390.4 g/mol |
IUPAC Name |
ethyl 4-(2-hydroxy-5-methylanilino)-8-(trifluoromethyl)quinoline-3-carboxylate |
InChI |
InChI=1S/C20H17F3N2O3/c1-3-28-19(27)13-10-24-18-12(5-4-6-14(18)20(21,22)23)17(13)25-15-9-11(2)7-8-16(15)26/h4-10,26H,3H2,1-2H3,(H,24,25) |
InChI Key |
ZAJLFYZKPAAGST-UHFFFAOYSA-N |
SMILES |
CCOC(=O)C1=CN=C2C(=C1NC3=C(C=CC(=C3)C)O)C=CC=C2C(F)(F)F |
Canonical SMILES |
CCOC(=O)C1=CN=C2C(=C1NC3=C(C=CC(=C3)C)O)C=CC=C2C(F)(F)F |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.